5'-Methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole] hydrochloride

• IUPAC Name: 5-methoxyspiro[1,2-dihydroindole-3,1'-cyclopropane];hydrochloride
• InChI: InChI=1S/C11H13NO.ClH/c1-13-8-2-3-10-9(6-8)11(4-5-11)7-12-10;/h2-3,6,12H,4-5,7H2,1H3;1H
• InChI Key: DALONUSDBOQGRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NCC23CC3.Cl
• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol

Description

5’-Methoxy-1’,2’-dihydrospiro[cyclopropane-1,3’-indole] hydrochloride is a chemical compound with the molecular formula C11H14ClNO. It is a solid substance and can be purchased from various chemical suppliers.

Molecular Structure Analysis

The InChI code for the compound is 1S/C10H11N.ClH/c1-2-4-9-8 (3-1)10 (5-6-10)7-11-9;/h1-4,11H,5-7H2;1H. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 181.66. It is a solid at room temperature. More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Nucleophilic Reactivities of Indoles

This study provides insights into the kinetics of coupling of various indole derivatives, including 5-methoxyindole, with benzhydryl cations. It highlights the nucleophilicity of indoles, which is crucial for understanding their chemical reactivity and potential applications in synthetic organic chemistry (Lakhdar et al., 2006).

The Photophysics of 5‐Methoxyindole

Investigation into the excited state behavior of 5-methoxyindole shows it differs significantly from that of indole and its methyl-substituted derivatives. This research provides evidence of two classes of exciplexes, which are complexes formed between a photoexcited molecule and a ground state molecule, affecting the fluorescence and quantum yield of the compound (Hershberger & Lumry, 1976).

Synthetic Procedures to Spiro Compounds

A study describes a new synthetic pathway to spiro[cyclohexane-1,3′-indoline]-2′,4-diones, demonstrating the versatility of indole derivatives in synthesizing spiro compounds, which could be relevant for compounds like 5'-Methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole] hydrochloride (Beccalli et al., 2003).

Ring-opening Cyclization of Cyclopropanes

This research demonstrates the ring-opening cyclization of cyclohexane-1,3-dione-2-spirocyclopropanes with primary amines, providing a method for accessing indole derivatives. This methodology could potentially be applied to the synthesis or transformation of compounds similar to 5'-Methoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole] hydrochloride (Nambu et al., 2014).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335, and precautionary statements include P261, P305, P338, P351. These codes represent specific safety and hazard information according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).